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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-
Methoxyhexane. It details the theoretical calculation based on its molecular formula and

outlines a standard experimental protocol for its determination using Gas Chromatography-

Mass Spectrometry (GC-MS). This document is intended to serve as a practical resource for

professionals in research and development.

Theoretical Molecular Weight
The molecular weight of a compound is a fundamental chemical property, representing the

mass of one mole of that substance. It is calculated by summing the atomic weights of all

atoms present in its molecular formula.

Molecular Formula
The molecular formula for 2-Methoxyhexane has been established as:

C_7H_16O[1][2]

This indicates that each molecule of 2-Methoxyhexane is composed of seven carbon atoms,

sixteen hydrogen atoms, and one oxygen atom.

Atomic and Molecular Weight Calculation
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The molecular weight is calculated using the standard atomic weights of the constituent

elements. The values used in this calculation are presented in the table below.

Element Symbol Quantity
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 7 12.011 84.077

Hydrogen H 16 1.008 16.128

Oxygen O 1 15.999 15.999

Total 116.204

Based on this, the calculated molecular weight of 2-Methoxyhexane is 116.20 g/mol [1].

Experimental Determination of Molecular Weight
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to

separate, identify, and quantify individual chemical compounds within a sample. It is a highly

accurate method for determining the molecular weight of volatile and semi-volatile organic

compounds like 2-Methoxyhexane.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines the standard procedure for determining the molecular weight of 2-
Methoxyhexane.

Objective: To determine the molecular weight of a 2-Methoxyhexane sample by identifying its

molecular ion peak using GC-MS.

Materials:

2-Methoxyhexane sample

High-purity solvent (e.g., hexane or dichloromethane) for sample dilution
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Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) system

Helium (or other suitable inert carrier gas)

Syringe for sample injection

Vials for sample preparation

Methodology:

Sample Preparation: Prepare a dilute solution of the 2-Methoxyhexane sample in a suitable

volatile solvent. The concentration should be optimized to avoid column overloading.

GC-MS System Setup:

Gas Chromatograph (GC):

Injector: Set the injector port to a temperature high enough to ensure rapid volatilization

of the sample without thermal degradation.

Column: Select a capillary column with a stationary phase appropriate for the separation

of nonpolar to moderately polar compounds. A common choice would be a

polydimethylsiloxane-based column.

Oven Program: Implement a temperature program that starts at a low temperature to

trap the analyte at the head of the column, followed by a gradual ramp to a higher

temperature to ensure elution.

Carrier Gas: Use an inert carrier gas, typically helium, at a constant flow rate.

Mass Spectrometer (MS):

Ionization Source: Utilize Electron Ionization (EI) as the method for ion generation.

Mass Analyzer: A quadrupole mass analyzer is commonly used for its robustness and

speed.

Detector: An electron multiplier is used to detect the ions.
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Sample Injection: Inject a small, precise volume of the prepared sample into the GC injector.

Gas Chromatography Separation: The volatilized sample is carried by the carrier gas through

the GC column. The separation of components is based on their differential partitioning

between the mobile (carrier gas) and stationary phases. 2-Methoxyhexane will elute from

the column at a specific retention time.

Mass Spectrometry Analysis:

Ionization: As the 2-Methoxyhexane molecules elute from the GC column, they enter the

ion source of the mass spectrometer, where they are bombarded with high-energy

electrons. This process removes an electron from the molecule, forming a positively

charged molecular ion (M+•).

Mass Analysis: The ions are then accelerated into the mass analyzer, which separates

them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is recorded.

Data Analysis: The output from the MS detector is a mass spectrum, which is a plot of ion

abundance versus m/z. The molecular weight of 2-Methoxyhexane is determined by

identifying the molecular ion peak (M+•) in the mass spectrum. This peak will correspond to

the intact molecule with a single positive charge and will have an m/z value equal to the

molecular weight of the compound.

Logical Workflow for Molecular Weight Determination by
GC-MS
The following diagram illustrates the logical workflow of determining the molecular weight of 2-
Methoxyhexane using Gas Chromatography-Mass Spectrometry.

Gas Chromatography Mass Spectrometry Data Analysis

Sample Preparation Injection Separation in GC Column Ionization (EI)
Elution

Mass Analysis (Quadrupole) Detection Generate Mass Spectrum Identify Molecular Ion Peak (M+•) Determine Molecular Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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